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Compound of Interest

Compound Name: Perazine sulfoxide

Cat. No.: B130845

This technical guide provides researchers, scientists, and drug development professionals with
a comprehensive overview of the commercial landscape for Perazine sulfoxide (CAS 20627-
44-5). We will delve into sourcing strategies, supplier evaluation, and the critical technical
considerations necessary for the successful procurement of this key Perazine metabolite.

Executive Summary: The Sourcing Challenge

Perazine sulfoxide is a primary metabolite of the antipsychotic drug Perazine.[1][2] Its
importance in research is tied to metabolic studies, impurity profiling, and its use as an
analytical reference standard.[3] However, unlike its parent drug, Perazine sulfoxide is not a
high-volume, readily stocked chemical. It is a niche product, primarily available from specialized
suppliers who often synthesize it on demand. This guide provides a structured approach to
navigating this specialized market.

Commercial Availability & Key Suppliers

The commercial landscape for Perazine sulfoxide is dominated by companies that specialize
in metabolites, impurities, and reference standards. Direct searches for the compound and its
CAS number (20627-44-5) confirm its status as a specialty chemical.[1][4][5][6]

Table 1: Representative Commercial Suppliers of Perazine Sulfoxide
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Supplier

Product Code /
CAS Number

Typical Application

Availability Notes

LGC Standards

TRC-P285820 /
20627-44-5[5][6]

Impurity Reference

Material

Typically supplied as a
neat solid. A
Certificate of Analysis

is available.

Santa Cruz

Biotechnology

CAS 20627-44-5[1]

General Laboratory

Reagent

Listed as a metabolite

of Perazine.

United States

Biological

286736 / 20627-44-
5[4]

Highly Purified

Reagent

Specifies storage at
4°C.

Axios Research

CAS 20627-44-5[3]

Reference Standard

Marketed for
analytical method
development and
quality control

applications.

Disclaimer: The information presented is based on publicly available catalog data as of early

2026. Researchers must contact suppliers directly for current pricing, lead times, and detailed

specifications.

A Strategic Procurement Workflow

Acquiring a specialized, low-volume compound like Perazine sulfoxide necessitates a more

rigorous procurement process than for common lab reagents. The following workflow is

designed to mitigate risks associated with lead times, product quality, and project delays.

(e.g., LGC, SCBT)

Phase 1: Pre-Purchase Diligence

Request & Review CoA

Select Supplier &
Place Purchase Order

Phase 2: Acquisition & Verification

Incoming Quality Control
(Verify Identity & Purity)
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Figure 1: A strategic workflow for procuring specialty chemicals. This process emphasizes pre-
purchase technical vetting and post-receipt verification.

Step-by-Step Methodology for Procurement

o Supplier Identification: Utilize the suppliers listed in Table 1 as a starting point. Expand
searches using the CAS number 20627-44-5 in chemical sourcing databases.

» Request for Quotation (RFQ): Contact multiple suppliers. Causality: Obtaining multiple
quotes is not just for price comparison. The quoted lead time is a critical piece of data; a long
lead time (e.g., >8 weeks) indicates synthesis-on-demand and carries a higher risk of delay.

o Technical Vetting (The Self-Validating System):

o Action: Request a lot-specific Certificate of Analysis (CoA) before issuing a purchase
order.

o Expertise: Do not accept a generic technical data sheet. The CoA is a legally binding
document detailing the exact properties of the batch you will receive.

o Trustworthiness: Scrutinize the CoA for:

» |dentity Confirmation: Look for evidence from *H-NMR and Mass Spectrometry (MS)
that confirms the structure is indeed Perazine sulfoxide.

» Purity Assessment: This is most commonly reported via HPLC (High-Performance
Liquid Chromatography). For use as a reference standard, a purity of 298% is typically
required. Understand the method used and check for any uncharacterized impurity
peaks.

o Supplier Selection & Purchase: Select the supplier that provides the best balance of
documented quality (CoA), realistic lead time, and cost.

e Incoming Quality Control (QC):
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o Action: Upon receipt, do not assume the vial's label is sufficient. If your laboratory has the
capability, perform a simple identity check.

o Experience-Driven Insight: A simple melting point analysis or a quick LC-MS run can
prevent the catastrophic waste of time and resources that would result from using the
wrong compound in a multi-week experiment. This step makes the protocol a self-
validating system, closing the loop on procurement.

Alternative Sourcing: In-House Synthesis

For medicinal or organic chemistry labs, the limited commercial availability and high cost per
milligram may make in-house synthesis an attractive alternative. The core transformation is the
oxidation of the sulfur atom in the phenothiazine ring of the parent drug, Perazine.

Perazine | Parent Drug

Controlled Oxidation

. . . Purification
Perazine Sulfoxide Target Metabolite (Chromatogranhy)

(Oxidizing Agent e.g., H202, m-CPBA )

Click to download full resolution via product page

Figure 2: Conceptual pathway for the synthesis of Perazine sulfoxide. This involves the
controlled oxidation of Perazine.

While a detailed protocol is beyond this guide's scope, the general procedure involves reacting
Perazine with a controlled amount of an oxidizing agent (e.g., hydrogen peroxide or m-CPBA)
in a suitable solvent, followed by purification, typically via column chromatography. This
approach offers control over purity and scale but requires significant chemistry expertise and
analytical resources for characterization.
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» Axios Research. (n.d.). Perazine Sulfoxide - CAS - 20627-44-5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. scbt.com [scbt.com]

2. cenmed.com [cenmed.com]

3. Perazine Sulfoxide - CAS - 20627-44-5 | Axios Research [axios-research.com]
e 4. usbio.net [usbio.net]

5. Perazine Sulfoxide | CAS 20627-44-5 | LGC Standards [Igcstandards.com]

6. Perazine Sulfoxide | CAS 20627-44-5 | LGC Standards [Igcstandards.com]

» To cite this document: BenchChem. [A Researcher's Guide to the Commercial Availability of
Perazine Sulfoxide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b130845#commercial-availability-of-perazine-
sulfoxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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